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Compound of Interest

Compound Name:
(+)-Potassium Ds-threo-isocitrate

monobasic

Cat. No.: B15547252

Get Quote

Executive Summary & Chemical Identity
Objective: To provide a scientifically grounded, compliant disposal strategy for (+)-Potassium
Ds-threo-isocitrate monobasic. While this substance is a metabolic intermediate (Krebs

cycle) and generally classified as non-hazardous under GHS standards, its "monobasic" nature

implies acidity, and its status as a laboratory reagent necessitates strict adherence to "Zero

Discharge" protocols to prevent environmental bio-loading and regulatory non-compliance.

Chemical Profile for Waste Assessment:
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Parameter Data Relevance to Disposal

Chemical Name
(+)-Potassium Ds-threo-

isocitrate monobasic

Specific stereoisomer used in

enzymatic assays (e.g., IDH).

CAS Number 20226-99-7
Required for waste

manifesting.

Molecular Formula C₆H₇KO₇ Organic salt; biodegradable.

Acidity (pH) Acidic (Monobasic salt)

Critical: Solutions are acidic.

Do not mix with bleach

(hypochlorite) or cyanides

without neutralization.

Water Solubility High
High mobility in water systems;

requires containment.

RCRA Status
Non-Regulated (Not P or U

listed)

Classified as "Non-Hazardous

Chemical Waste" unless

contaminated.

Pre-Disposal Assessment (The "Stop & Think"
Phase)
Before initiating disposal, you must characterize the waste stream.[1] As a Senior Scientist, I

advise against the "dilute and pour" method often used for salts. Although biologically benign,

introducing high concentrations of organic carbon (BOD/COD) into municipal water systems is

often a violation of local industrial discharge permits.

Decision Logic: Waste Stream Segregation
The following decision matrix illustrates the logical flow for categorizing your isocitrate waste.
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Waste Identification:
(+)-Potassium Ds-threo-isocitrate

Physical State?

Solid (Powder/Crystals) Aqueous Solution

Is it Contaminated? Contains Biologicals?
(Enzymes, Cells, Lysates)

STREAM A:
Solid Chemical Waste

(Non-Hazardous)

Pure/Expired

STREAM C:
Biohazardous Waste
(Autoclave/Incinerate)

Bio-Contaminated

STREAM B:
Aqueous Chemical Waste

(Organic Salts)

No (Pure Chemical)Yes

Click to download full resolution via product page

Figure 1:Waste Stream Segregation Logic. Note that "Pure" implies the absence of biohazards

or heavy metals.

Detailed Disposal Protocols
Scenario A: Solid Waste (Expired or Excess Reagent)
Context: You have an old bottle of CAS 20226-99-7 that has absorbed moisture or expired.

Do Not Dissolve: Never dissolve a solid chemical just to pour it down the drain. This

increases the volume of waste and the risk of splashing.

Primary Container: Keep the chemical in its original manufacturer bottle if possible. Ensure

the cap is tight.[2]
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Labeling: Apply a hazardous waste label (even for non-hazards, this is Best Practice for

chain of custody).

Content: "Non-Regulated Solid Chemical Waste: Potassium Isocitrate."

Hazards: Check "None" or "Irritant" (due to powder form).

Secondary Containment: Place the bottle into a clear zip-lock bag or a larger waste bucket

designated for "Solid Organics."

Scenario B: Aqueous Solutions (Assay
Buffers/Leftovers)
Context: You have prepared a 100mM stock solution or have leftover reaction buffer.

The "Monobasic" Factor: Because this is a monobasic salt, a concentrated solution will be

acidic (likely pH 3.0–5.0).

Risk: Adding this directly to a waste carboy containing basic waste (like sodium hydroxide

washes) can cause an exothermic neutralization reaction.

Protocol:

Check pH: Use a pH strip.

Segregation: If the solution is pure (no biologicals), pour it into a carboy labeled "Aqueous

Waste - Organic Salts."

Compatibility: It is compatible with other organic acids (citric, acetic) and neutral salts. Do

not mix with strong oxidizers (e.g., chromic acid) as organic salts can be oxidized violently.

Scenario C: Bio-Assay Waste (e.g., IDH Activity Assays)
Context: The isocitrate was used as a substrate in a well plate with cell lysates or purified

enzymes.

Classification: The biological component trumps the chemical component.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deactivation: Collect liquid in a flask containing bleach (final concentration 10%) or

Wescodyne.

Caution: Ensure the volume of bleach is sufficient to neutralize the acidity of the isocitrate

to prevent chlorine gas evolution (unlikely at millimolar concentrations, but scientifically

possible at high molarity).

Disposal: After 20 minutes of contact time, dispose of down the drain with copious water (if

institutional EHS permits) or collect as liquid biohazard waste.

Operational Workflow: From Bench to Pickup
This workflow ensures a self-validating system where no step is skipped.

Waste Generation
Characterize:

pH & Constituents
Immediate

Labeling:
Full Chemical Name
(No Abbreviations)

Prior to pouring Log in Waste InventoryTracking Satellite Accumulation Area
(Secondary Containment)

EHS Pickup / VendorWeekly/Monthly

Click to download full resolution via product page

Figure 2:Chain of Custody Workflow. Note that labeling occurs BEFORE the waste is stored to

prevent "Unknown Chemical" incidents.

Regulatory & Safety Grounding
Why not just pour it down the sink?
While (+)-Potassium Ds-threo-isocitrate is biodegradable, laboratory best practices (E-E-A-T)

dictate Zero Discharge for three reasons:

Regulatory Ambiguity: Many municipalities have strict limits on "Total Dissolved Solids"

(TDS) and "Chemical Oxygen Demand" (COD). High concentrations of isocitrate contribute

to both.

Plumbing Integrity: As a monobasic salt, chronic disposal of acidic solutions can corrode

copper piping and lead to expensive infrastructure damage.
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Public Trust: Maintaining a strict "Chemical Waste" stream protects the institution from

scrutiny regarding water effluent quality.

Emergency Procedures
Spill (Solid): Sweep up carefully to avoid dust generation. Place in a bag. Wipe area with a

damp paper towel.

Spill (Liquid): Absorb with paper towels or a universal absorbent pad. The substance is not

volatile.[3][4][5]

Skin Contact: Rinse with water.[3][5][6] It is a mild irritant (similar to citric acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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